Cas no 1218171-15-3 (Morpholin-4-yl-(2-trifluoromethyl-phenyl)-acetic acid)

• Product Name: Morpholin-4-yl-(2-trifluoromethyl-phenyl)-acetic acid
• CAS No: 1218171-15-3
• MF: C₁₃H₁₄F₃NO₃
• MW: 289.250374317169
• CID: 5206543
• Update Time: 2025-10-29

Morpholin-4-yl-(2-trifluoromethyl-phenyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Morpholino-2-(2-(trifluoromethyl)phenyl)acetic acid
• 2-Morpholino-2-(2-(trifluoromethyl)phenyl)aceticacid
• Morpholin-4-yl-(2-trifluoromethyl-phenyl)-acetic acid

• Inchi： 1S/C13H14F3NO3/c14-13(15,16)10-4-2-1-3-9(10)11(12(18)19)17-5-7-20-8-6-17/h1-4,11H,5-8H2,(H,18,19)
• InChI Key： WWDWDCKQQRBAAT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C(=O)O)N1CCOCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 342
• XLogP3: -0.2
• Topological Polar Surface Area: 49.8

Additional information on Morpholin-4-yl-(2-trifluoromethyl-phenyl)-acetic acid

Morpholin-4-yl-(2-trifluoromethyl-phenyl)-acetic acid (CAS No. 1218171-15-3): A Comprehensive Overview

Morpholin-4-yl-(2-trifluoromethyl-phenyl)-acetic acid, identified by its Chemical Abstracts Service registry number CAS No. 1218171-15-3, is a significant compound in the realm of pharmaceutical chemistry and drug development. This molecule, featuring a Morpholin-4-yl substituent and a 2-trifluoromethyl-phenyl group attached to an acetic acid backbone, has garnered attention due to its unique structural and pharmacological properties.

The compound's structure combines the versatility of the morpholine ring, known for its ability to enhance solubility and metabolic stability, with the electron-withdrawing effect of the trifluoromethyl group. This combination makes it a promising candidate for various therapeutic applications, particularly in the development of novel bioactive molecules.

In recent years, there has been a growing interest in molecules that incorporate both morpholine and trifluoromethyl functionalities. These groups are frequently employed in medicinal chemistry to modulate pharmacokinetic profiles and improve binding affinity to biological targets. The Morpholin-4-yl-(2-trifluoromethyl-phenyl)-acetic acid structure exemplifies this trend, offering a scaffold that can be further modified to achieve specific pharmacological effects.

One of the most compelling aspects of this compound is its potential in the field of oncology. The trifluoromethyl group is well-documented for its ability to enhance metabolic stability and binding affinity, making it a common moiety in anticancer agents. Additionally, the morpholine ring can serve as a bioisostere for other heterocyclic systems, providing an additional layer of structural diversity. This dual functionality has led to several studies exploring its applications in developing targeted therapies for various cancers.

Recent research has highlighted the compound's efficacy in inhibiting specific enzymes involved in tumor growth and progression. For instance, studies have demonstrated that derivatives of Morpholin-4-yl-(2-trifluoromethyl-phenyl)-acetic acid can interact with kinases and other enzymes critical for cancer cell proliferation. The ability to modulate these enzymes offers a promising approach to developing more effective anticancer drugs.

Beyond oncology, this compound has shown potential in other therapeutic areas. Its structural features make it suitable for use as an intermediate in the synthesis of more complex molecules with diverse biological activities. For example, researchers have explored its utility in developing compounds with anti-inflammatory and analgesic properties. The acetic acid moiety provides a versatile handle for further chemical modifications, allowing for the creation of novel derivatives with tailored pharmacological profiles.

The synthesis of Morpholin-4-yl-(2-trifluoromethyl-phenyl)-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include functional group transformations such as halogenation, cross-coupling reactions, and esterification. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, enabling broader exploration of its pharmacological potential.

In conclusion, Morpholin-4-yl-(2-trifluoromethyl-phenyl)-acetic acid (CAS No. 1218171-15-3) is a structurally intriguing compound with significant therapeutic implications. Its unique combination of morpholine and trifluoromethyl groups makes it a valuable scaffold for drug discovery. Ongoing research continues to uncover new applications for this molecule, particularly in oncology and other areas where modulating enzyme activity is crucial for therapeutic intervention.